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Compound of Interest

Compound Name: 2,3-Diethylphenol

Cat. No.: B15196043

A Technical Guide to 2,3-Diethylphenol as a Fine Chemical Intermediate

For: Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Diethylphenol is an organic aromatic compound belonging to the alkylphenol family.[1]
Characterized by a hydroxyl group and two ethyl substituents at the 2 and 3 positions of a
benzene ring, this compound serves as a crucial fine chemical intermediate.[2][3] Fine
chemical intermediates are high-purity chemical substances produced in limited quantities,
designed for specialized applications, including the synthesis of pharmaceuticals,
agrochemicals, and other complex molecules.[4] The specific arrangement of the functional
groups in 2,3-diethylphenol imparts a unique reactivity profile, making it a valuable building
block in multi-step organic syntheses. This guide provides a comprehensive overview of its
physicochemical properties, synthesis protocols, chemical reactivity, and applications, tailored
for professionals in research and drug development.

Physicochemical Properties

2,3-Diethylphenol is a colorless to pale yellow liquid with a characteristic phenolic odor.[2][3] It
exhibits low solubility in water but is readily soluble in many organic solvents, a common trait
for substituted phenols.[2][3] A summary of its key quantitative data is presented below for easy
reference and comparison.
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Property Value Source(s)
CAS Number 66142-71-0 [5116117]
Molecular Formula C10H140 [3][6]
Molecular Weight 150.22 g/mol [2][3]
Appearance Colorless to pale yellow liquid [2][3]
Boiling Point 243.0°C/516.15K [2]
236.65 °C (estimate) [5]

Melting Point 13.50 °C/ 286.65 K [2]
46.81 °C (estimate) [5]

Density 0.9438 g/cm? [2]
0.9688 g/cm? (estimate) [5]

pKa 10.37 + 0.10 (Predicted) [6]

N Low in water; soluble in
Solubility [2][3]
ethanol, ether

Synthesis of 2,3-Diethylphenol

The synthesis of 2,3-diethylphenol is typically achieved through the alkylation of phenol. The
two primary industrial methods are Friedel-Crafts alkylation and direct alkylation with an ethyl
halide.[3] The choice of method can influence isomer distribution and overall yield.

Method 1: Friedel-Crafts Alkylation of Phenol

This classic method involves the electrophilic aromatic substitution of phenol using an alkene
(ethylene) in the presence of a strong Lewis acid catalyst.[8][9][10] The hydroxyl group of
phenol is a powerful ortho-, para-director, which can make direct synthesis of the 2,3-isomer
challenging without careful control of reaction conditions.[11]

Warning: This procedure involves corrosive and hazardous materials. It must be performed by
trained personnel in a well-ventilated fume hood with appropriate personal protective
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equipment (PPE).

o Materials: Phenol (1.0 mol), anhydrous aluminum chloride (AICls, 1.2 mol), dry toluene
(solvent), ethylene gas, 1 M hydrochloric acid (HCI), diethyl ether, saturated sodium
bicarbonate solution, brine, anhydrous magnesium sulfate (MgSQOa).

e Procedure:

o Reaction Setup: A three-necked, oven-dried round-bottom flask is equipped with a
magnetic stirrer, a gas inlet tube, and a reflux condenser protected by a drying tube.

o Reagent Charging: The flask is charged with anhydrous AICIs and dry toluene under an
inert atmosphere (e.g., nitrogen). The mixture is cooled in an ice bath.

o Phenol Addition: A solution of phenol in dry toluene is added dropwise to the stirred slurry
of AICls.

o Alkylation: Ethylene gas is bubbled through the reaction mixture at a controlled rate while
maintaining the temperature between 0-10 °C.

o Reaction Monitoring: The progress of the reaction is monitored by gas chromatography
(GC) to observe the consumption of phenol and the formation of ethylated products.

o Quenching: Once the reaction is complete, the mixture is slowly and carefully poured onto
crushed ice containing concentrated HCI to decompose the aluminum complex.

o Workup: The mixture is transferred to a separatory funnel. The organic layer is separated,
and the aqueous layer is extracted with diethyl ether. The combined organic layers are
washed sequentially with water, saturated sodium bicarbonate solution, and brine.

o Purification: The organic layer is dried over anhydrous MgSOa, filtered, and the solvent is
removed under reduced pressure. The resulting crude product, a mixture of diethylphenol
isomers, is purified by fractional distillation under vacuum to isolate the 2,3-diethylphenol
isomer.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15196043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow: Friedel-Crafts Alkylation
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A flowchart of the Friedel-Crafts synthesis protocol.
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Method 2: Base-Mediated C-Alkylation

An alternative approach involves the reaction of a phenolate anion with an ethyl halide.[3]
While O-alkylation to form an ether is often a competing reaction, conditions can be optimized
to favor C-alkylation on the aromatic ring. The choice of solvent is critical; protic solvents can
shield the phenolate oxygen through hydrogen bonding, thereby promoting C-alkylation.[12]

o Materials: Phenol (1.0 mol), sodium hydroxide (NaOH, 1.1 mol), ethyl bromide (2.5 mol),
trifluoroethanol (TFE, solvent), diethyl ether, 1 M HCI, brine, anhydrous sodium sulfate
(Naz2S0a).

e Procedure:

o Phenolate Formation: In a round-bottom flask, dissolve phenol in TFE. Add sodium
hydroxide pellets portion-wise with stirring until fully dissolved to form the sodium

phenoxide.

o Alkylation: Add ethyl bromide to the solution. Heat the mixture to reflux and maintain for

several hours.

o Reaction Monitoring: Monitor the reaction by TLC or GC to track the formation of the

product.

o Workup: After cooling, pour the reaction mixture into water and acidify with 1 M HCI.
Extract the product with diethyl ether.

o Purification: Wash the combined organic extracts with brine, dry over anhydrous NazSOa,
and concentrate in vacuo. Purify the crude product via column chromatography or vacuum

distillation.

Chemical Reactivity and Applications

The reactivity of 2,3-diethylphenol is governed by its two key functional components: the
activating hydroxyl group and the electron-donating ethyl groups.

Key Reactions
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» Electrophilic Aromatic Substitution: The phenol ring is highly activated towards electrophiles
like nitrating and sulfonating agents.[3][13] The substitution pattern is directed by the existing
groups, typically occurring at the remaining open positions on the ring (positions 4, 5, and 6).

o Oxidation: Like other phenols, it can be oxidized to form corresponding quinones or other
degradation products.[3] Its structure gives it potential antioxidant properties, as the phenolic
hydrogen can be abstracted by radicals to form a stabilized aryloxyl radical.[14]

o Reactions of the Hydroxyl Group: The -OH group can undergo esterification with carboxylic
acids or acylation with acyl chlorides to form esters, which are themselves valuable
intermediates.[3]

Reactivity & Application Pathways
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Potential synthetic pathways from 2,3-diethylphenol.

Applications in Drug Development and Industry

2,3-Diethylphenol is a key starting material or intermediate in the synthesis of more complex
molecules:

o Pharmaceuticals: It serves as a scaffold for building larger, biologically active molecules. The
phenolic moiety is a common feature in many drug candidates.[2]
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e Agrochemicals: The compound is a precursor for various pesticides and herbicides.[2]

o Antioxidants: It can be used directly or as a precursor for more complex antioxidants used as
additives in fuels, lubricants, and polymers to prevent oxidative degradation.[3]

o Polymers and Dyes: Its reactivity allows it to be incorporated into resin formulations and
used in the synthesis of specialty dyes.[2][3]

Safety and Handling

Substituted phenols, including related compounds like 2,3-dimethylphenol and 2-ethylphenol,
are classified as toxic and corrosive.[1][15][16] They can cause severe skin burns and eye
damage and are harmful if swallowed or in contact with skin.[15][16]

e Handling: Always handle 2,3-diethylphenol in a well-ventilated chemical fume hood.[17]

o PPE: Wear appropriate protective gear, including chemical-resistant gloves, safety goggles,
and a lab coat.[1]

o Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents and
bases. Keep containers tightly closed.[17]

» Disposal: Dispose of waste according to local, state, and federal regulations.

It is mandatory to consult the specific Material Safety Data Sheet (MSDS) for 2,3-
diethylphenol before handling or use.

Conclusion

2,3-Diethylphenol is a versatile and valuable fine chemical intermediate with a well-defined
profile of reactivity. Its utility as a precursor in the pharmaceutical, agrochemical, and materials
science industries is significant. A thorough understanding of its properties, synthesis routes,
and handling requirements is essential for researchers and scientists aiming to leverage this
compound in the development of novel and advanced chemical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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